Cas no 132957-17-6 (Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI))

Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI) structure
132957-17-6 structure
Product Name:Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI)
CAS No:132957-17-6
MF:C37H50N4P2
MW:612.767230510712
CID:6540387
PubChem ID:171366060
Update Time:2026-03-11

Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI)
    • 132957-17-6
    • MFCD34705247
    • (2R,4R)-Pentane-2,4-diylbis[bis(4-dimethylaminophenyl)phosphine]
    • Inchi： 1S/C37H50N4P2/c1-28(42(34-19-11-30(12-20-34)38(3)4)35-21-13-31(14-22-35)39(5)6)27-29(2)43(36-23-15-32(16-24-36)40(7)8)37-25-17-33(18-26-37)41(9)10/h11-26,28-29H,27H2,1-10H3/t28-,29-/m1/s1
    • InChI Key： VBGIRSPSBAXTDD-FQLXRVMXSA-N
    • SMILES： [C@@H](P(C1=CC=C(N(C)C)C=C1)C1=CC=C(N(C)C)C=C1)(C)C[C@H](P(C1=CC=C(N(C)C)C=C1)C1=CC=C(N(C)C)C=C1)C

Computed Properties

  • Exact Mass: 612.35107161g/mol
  • Monoisotopic Mass: 612.35107161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 12
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • Boiling Point: 707.8±60.0 °C(Predicted)
  • pka: 5.11±0.24(Predicted)

Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2853-200MG
(2R,4R)-Pentane-2,4-diylbis[bis(4-dimethylaminophenyl)phosphine]
 132957-17-6 >90.0%(qNMR)
200mg
 ¥1990.00 2024-04-17
abcr
AB599476-200mg
(2R,4R)-Pentane-2,4-diylbis[bis(4-dimethylaminophenyl)phosphine]; .
 132957-17-6
200mg
 €281.00 2024-07-19

Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI) Related Literature

132957-17-6 (Benzenamine, 4,4',4'',4'''-[(1,3-dimethyl-1,3-propanediyl)diphosphinidyne]tetrakis[N,N-dimethyl-, (R*,R*)- (9CI)) Related Products

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